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In the pursuit of precise and reproducible scientific research, the accurate determination of

fundamental constants such as atomic weights is paramount. This guide provides a

comprehensive cross-verification of the atomic weight of Holmium (Ho), offering researchers,

scientists, and drug development professionals a detailed comparison of the accepted standard

value with the primary experimental data it is founded upon. This document outlines the

methodologies behind the high-precision measurements that establish Holmium's atomic

weight, ensuring a thorough understanding of its metrological basis.

Currently Accepted Standard Atomic Weight of
Holmium
Holmium is a monoisotopic element, meaning it has only one stable isotope, ¹⁶⁵Ho.

Consequently, its standard atomic weight is identical to the atomic mass of this single isotope.

The authoritative body responsible for the evaluation and dissemination of standard atomic

weights is the Commission on Isotopic Abundances and Atomic Weights (CIAAW) of the

International Union of Pure and Applied Chemistry (IUPAC).

In its 2021 technical report, the CIAAW recommended a standard atomic weight for Holmium
of:

Ar(Ho) = 164.930 329(5) Da
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This value is based on the 2020 Atomic Mass Evaluation (AME2020), a comprehensive

analysis of all available experimental atomic mass data conducted under the auspices of the

International Union of Pure and Applied Physics (IUPAP).

Experimental Verification and Data Comparison
The AME2020 value for the atomic mass of ¹⁶⁵Ho is not derived from a single measurement but

is the result of a least-squares adjustment of all relevant and reliable experimental data. The

primary data for high-precision atomic mass measurements of stable isotopes like ¹⁶⁵Ho are

predominantly obtained using Penning Trap Mass Spectrometry (PTMS). This technique offers

exceptionally high resolution and accuracy, making it the gold standard for such

determinations.

The following table summarizes the most influential experimental data for the atomic mass of

¹⁶⁵Ho that were considered in the AME2020 evaluation.

Reference (NSR
Keynumber)

Experimental
Method

Measured Atomic
Mass (Da)

Uncertainty (Da)

2017Wa03
Penning Trap Mass

Spectrometry
164.93032217 0.00000026

2018FY01
Penning Trap Mass

Spectrometry
164.9303222 0.0000006

2019EL01
Penning Trap Mass

Spectrometry
164.93032216 0.00000025

Experimental Protocols
The remarkable precision of modern atomic mass measurements is a testament to the

sophisticated experimental techniques employed. Below are detailed overviews of the primary

methodology used for the determination of Holmium's atomic mass.

Penning Trap Mass Spectrometry (PTMS)
Penning Trap Mass Spectrometry is a non-destructive technique that allows for extremely

precise mass measurements of single trapped ions.
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Experimental Workflow:

Ion Production & Injection

Penning Trap

Detection & Analysis

Ion Source
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Ion Beam

Preparation Trap
(Isobaric Purification)
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Precision Measurement Trap

Ion Transfer

Ion Detector

Ion Ejection

Data Analysis
(Frequency Ratio Calculation)
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PTMS Experimental Workflow

Methodology:

Ion Production and Trapping: A sample containing Holmium is ionized, typically using laser

ablation. The resulting ¹⁶⁵Ho⁺ ions are then guided into a radiofrequency quadrupole (RFQ)

cooler and buncher, which cools the ions and forms them into short pulses. These ion

bunches are then injected into a Penning trap system.

Isobaric Purification: The ions are first transferred to a "preparation" Penning trap where they

are subjected to a mass-selective buffer gas cooling technique. This removes any potential

isobaric contaminants (ions with the same nominal mass-to-charge ratio but different

elemental composition).

Cyclotron Frequency Measurement: The purified ¹⁶⁵Ho⁺ ions are then transferred to a

"precision measurement" trap. Inside this trap, the ions are confined by a strong, stable, and

homogeneous magnetic field and a weak electrostatic quadrupole potential. The ions' motion

in the radial plane is a superposition of two circular motions: a slow magnetron motion and a

fast cyclotron motion. The frequency of the cyclotron motion (νc) is inversely proportional to

the ion's mass-to-charge ratio (m/q) and directly proportional to the magnetic field strength

(B): νc = (1/2π) * (q/m) * B.

Time-of-Flight Ion Cyclotron Resonance (TOF-ICR): To measure the cyclotron frequency, the

ions are excited by a radiofrequency electric field. When the frequency of this field matches

the true cyclotron frequency of the ions, they absorb energy, leading to an increase in their

radial kinetic energy. The ions are then ejected from the trap, and their time of flight to a

detector is measured. Ions that have absorbed more energy will have a shorter time of flight.

By scanning the excitation frequency and measuring the corresponding time of flight, a

resonance curve is obtained, the minimum of which corresponds to the cyclotron frequency.

Mass Determination: To determine the atomic mass of ¹⁶⁵Ho with high accuracy, the

cyclotron frequency of ¹⁶⁵Ho⁺ is compared to the cyclotron frequency of a reference ion with

a well-known mass (e.g., ¹²C⁺). This frequency ratio measurement largely cancels out the

uncertainty in the magnetic field strength, allowing for extremely precise mass determination.
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Logical Framework for Atomic Weight Cross-
Verification
The process of cross-verifying the atomic weight of a monoisotopic element like Holmium
involves a hierarchical evaluation of data, from primary experimental measurements to the final

recommended standard value.

Primary Experimental Data

Data Evaluation & Adjustment

Official Recommendation

Experiment 1
(e.g., 2017Wa03)

Atomic Mass Evaluation (AME)
(Least-Squares Adjustment)

Experiment 2
(e.g., 2018FY01)

Experiment 3
(e.g., 2019EL01)

IUPAC/CIAAW
Standard Atomic Weight
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Atomic Weight Verification Logic

This logical flow illustrates that the standard atomic weight is not an arbitrary value but is

deeply rooted in and cross-verified by multiple, independent, high-precision experimental

measurements. The consistency of these primary measurements, as evaluated by the AME,

provides a high degree of confidence in the final recommended value for the atomic weight of

Holmium.

To cite this document: BenchChem. [Cross-Verification of Holmium's Atomic Weight: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197479#cross-verification-of-holmium-s-atomic-
weight]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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